Cas no 1343224-48-5 (methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate)

• Product Name: methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate
• CAS No: 1343224-48-5
• MF: C₉H₁₄IN₃O₂
• MW: 323.130834102631
• CID: 6005844
• PubChem ID: 64428890
• Update Time: 2025-06-14

methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate
• 1H-Pyrazole-1-propanoic acid, 4-iodo-α-methyl-α-(methylamino)-, methyl ester
• AKOS013752124
• 1343224-48-5
• CS-0346992
• EN300-1123293

• Inchi： 1S/C9H14IN3O2/c1-9(11-2,8(14)15-3)6-13-5-7(10)4-12-13/h4-5,11H,6H2,1-3H3
• InChI Key： DNKOPULYEVLSPW-UHFFFAOYSA-N
• SMILES： C(N1N=CC(I)=C1)C(C)(NC)C(=O)OC

Computed Properties

• Exact Mass: 323.01307g/mol
• Monoisotopic Mass: 323.01307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 377.6±42.0 °C(Predicted)
• pka: 6.24±0.20(Predicted)

Additional information on methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate

Comprehensive Overview of Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate (CAS No. 1343224-48-5)

Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate (CAS No. 1343224-48-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both iodo and methylamino functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in its role as a building block for small molecule inhibitors, which are critical in targeting specific enzymes or receptors in diseases such as cancer and inflammation. The compound's CAS No. 1343224-48-5 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key features of this compound is its structural uniqueness. The pyrazole ring is a common motif in many FDA-approved drugs, and the addition of an iodo substituent enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions are pivotal in modern organic synthesis, enabling the creation of complex molecules with high precision. The methyl ester group further adds to its reactivity, making it a valuable precursor for carboxylic acid derivatives.

From an industrial perspective, methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring eco-friendly methods to synthesize such compounds, minimizing waste and energy consumption. This aligns with the broader trend of green pharmaceuticals, where the focus is on reducing the ecological footprint of drug manufacturing.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are also areas of active research. Understanding these parameters is essential for optimizing its use in drug formulation and delivery systems. For instance, its logP value (a measure of lipophilicity) can influence how well it penetrates cell membranes, a critical factor in its efficacy as a therapeutic agent.

Another hot topic related to CAS No. 1343224-48-5 is its potential in precision medicine. With advancements in genomics and proteomics, there is a growing need for compounds that can be tailored to individual patient profiles. The modular structure of methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate allows for targeted modifications, making it a candidate for personalized therapies.

In summary, methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate (CAS No. 1343224-48-5) is a multifaceted compound with broad applications in medicinal chemistry and beyond. Its unique structure, combined with the rising demand for heterocyclic scaffolds and sustainable synthesis, positions it as a molecule of significant interest for future research and development.